Cas no 1256826-15-9 (5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1256826-15-9
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• CID: 2157394
• Update Time: 2025-10-29

5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(trifluoromethyl)-1h-pyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-3-(trifluoromethyl)-
• 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C7H3BrF3N3/c8-3-1-4-5(7(9,10)11)13-14-6(4)12-2-3/h1-2H,(H,12,13,14)
• SMILES： BrC1C=NC2C(C=1)=C(C(F)(F)F)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Topological Polar Surface Area: 41.6

Additional information on 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

Introduction to 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1256826-15-9)

5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine, identified by its CAS number 1256826-15-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of both bromine and trifluoromethyl substituents in its structure imparts unique electronic and steric properties, making it a valuable building block for the synthesis of novel bioactive molecules.

The structural motif of 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine combines the pyrazole and pyridine rings in a fused system, creating a rigid framework that can be modulated through functionalization at various positions. This fused ring system is known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The bromine atom at the 5-position and the trifluoromethyl group at the 3-position are particularly noteworthy, as they can serve as handles for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has emerged as a key intermediate in the synthesis of compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred substituent in drug design.

One of the most compelling aspects of 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine is its versatility in medicinal chemistry. Researchers have leveraged this compound to develop novel scaffolds that exhibit potent activity against drug-resistant pathogens. The pyrazolopyridine core has been shown to interact with biological targets in unique ways, often leading to high selectivity and low toxicity. This has made it an attractive scaffold for the development of next-generation therapeutics.

The synthesis of 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine typically involves multi-step organic transformations starting from readily available precursors. The introduction of the bromine atom can be achieved through halogenation reactions, while the trifluoromethyl group can be incorporated via metal-catalyzed cross-coupling or direct fluorination methods. These synthetic strategies highlight the compound's accessibility and utility in drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced the appeal of 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine as a lead compound. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for structure-activity relationship (SAR) studies. These computational approaches have accelerated the design and optimization of derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has taken notice of the potential of 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine, leading to several ongoing clinical trials where derivatives of this compound are being evaluated for their efficacy against various diseases. Preliminary results from these trials are promising, suggesting that modifications to this scaffold can yield compounds with significant therapeutic value. The success of these trials underscores the importance of heterocyclic compounds like pyrazolopyridines in modern drug development.

Looking ahead, the future prospects for 5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine appear bright. Continued research into its derivatives and analogs is expected to yield new insights into its biological activities and potential therapeutic applications. The compound's unique structural features make it an ideal candidate for further exploration in medicinal chemistry, particularly in the development of targeted therapies for complex diseases.

In conclusion,5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1256826-15-9) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its structural features and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to design novel bioactive molecules. As research progresses，this compound is likely to play an increasingly important role in addressing unmet medical needs worldwide.